Cas no 433304-61-1 (CAP-7.1)

• Product Name: CAP-7.1
• CAS No: 433304-61-1
• MF: C₃₆H₄₂O₁₇
• MW: 746.70849275589
• CID: 6645795
• PubChem ID: 101163123
• Update Time: 2024-03-01

CAP-7.1 Chemical and Physical Properties

Names and Identifiers

• CAP-7.1

• Inchi： 1S/C36H42O17/c1-15-43-13-25-32(49-15)28(37)29(38)34(50-25)51-30-19-9-22-21(46-14-47-22)8-18(19)26(27-20(30)12-44-33(27)39)16-6-23(41-4)31(24(7-16)42-5)52-35(40)45-10-17-11-48-36(2,3)53-17/h6-9,15,17,20,25-30,32,34,37-38H,10-14H2,1-5H3/t15-,17?,20+,25-,26-,27+,28-,29-,30-,32-,34+/m1/s1
• InChI Key： FCWSQAKOPTZCOD-SQYSSJHTSA-N
• SMILES： O([C@H]1[C@@H]([C@H]([C@H]2[C@@H](CO[C@@H](C)O2)O1)O)O)[C@@H]1C2C=C3C(=CC=2[C@@H](C2C=C(C(=C(C=2)OC)OC(=O)OCC2COC(C)(C)O2)OC)[C@H]2C(=O)OC[C@@H]21)OCO3

Computed Properties

• Exact Mass: 746.24219987g/mol
• Monoisotopic Mass: 746.24219987g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 53
• Rotatable Bond Count: 10
• Complexity: 1300
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 10
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 195Ų

Experimental Properties

• Color/Form: Solid powder

CAP-7.1 Security Information

• Signal Word：Warning
• Storage Condition：Dry, dark and store at 0-4℃ for short term (days to weeks) or -20℃ for long term (Store correctly 2-3years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lignans, neolignans and related compounds Lignan lactones Podophyllotoxins